Cas no 2229618-94-2 (2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 2229618-94-2
• MF: C₁₂H₁₀F₄O₂
• MW: 262.200217723846
• CID: 5894557
• PubChem ID: 165707552
• Update Time: 2025-06-13

2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid
• 2229618-94-2
• 2-{1-[5-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}acetic acid
• EN300-1948449

• Inchi： 1S/C12H10F4O2/c13-7-1-2-8(12(14,15)16)9(5-7)11(3-4-11)6-10(17)18/h1-2,5H,3-4,6H2,(H,17,18)
• InChI Key： MEUUJFISJIZHIB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1(CC(=O)O)CC1)F)(F)F

Computed Properties

• Exact Mass: 262.06169221g/mol
• Monoisotopic Mass: 262.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid

Introduction to 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2229618-94-2)

2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid, identified by the CAS number 2229618-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropyl ring fused with a phenyl group substituted with fluorine and trifluoromethyl groups, and terminated with an acetic acid moiety. The presence of these specific functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid is highly intriguing from a chemical perspective. The cyclopropyl ring, a three-membered saturated carbon ring, introduces rigidity and spatial constraints to the molecule, which can influence its interactions with biological targets. Additionally, the phenyl ring substituent with a fluorine atom at the 5-position and a trifluoromethyl group at the 2-position enhances lipophilicity and electronic properties, potentially modulating binding affinity and metabolic stability. The terminal acetic acid group provides a site for further derivatization, allowing for the creation of analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, leading to enhanced interactions with biological targets. Similarly, the trifluoromethyl group contributes to lipophilicity and resistance to metabolic degradation. These features make compounds like 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid attractive for designing novel therapeutic agents.

One of the most compelling aspects of 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid is its potential application in the development of small-molecule inhibitors targeting various biological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in cancer progression, inflammation, and other diseases. The cyclopropyl moiety has been identified as a key structural element in several bioactive molecules, contributing to their binding efficacy and selectivity. Furthermore, the presence of both fluorine and trifluoromethyl groups enhances its interaction with protein targets, potentially leading to higher potency and reduced off-target effects.

The synthesis of 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high precision. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have enabled the efficient construction of the cyclopropyl-substituted phenyl backbone. Additionally, fluorination methods have been refined to introduce fluorine atoms at specific positions with high regioselectivity.

The pharmacological evaluation of 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes associated with disease pathways, suggesting its potential as a lead compound for drug development. Moreover, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These findings are particularly encouraging given the growing demand for novel therapeutics that offer improved efficacy and reduced side effects.

The future prospects of 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid are vast and multifaceted. Ongoing research is focused on optimizing its chemical structure to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, efforts are underway to explore its potential applications in other therapeutic areas beyond oncology and inflammation. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the translation of this compound from bench research to clinical trials.

In conclusion, 2-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2229618-94-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of fluorinated aromatic compounds in modern medicine. As research continues to uncover new applications for this molecule, it is poised to play a crucial role in addressing unmet medical needs.